2-(3,4-Difluorophenoxy)-4-methylaniline

• IUPAC Name: 2-(3,4-difluorophenoxy)-4-methylaniline
• InChI: InChI=1S/C13H11F2NO/c1-8-2-5-12(16)13(6-8)17-9-3-4-10(14)11(15)7-9/h2-7H,16H2,1H3
• InChI Key: ILSVQYQYWRTWFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)OC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H11F2NO
• Molecular Weight: 235.23 g/mol

Description

2-(3,4-Difluorophenoxy)-4-methylaniline, also known as 2-(3,4-Difluorophenyl)-4-methylaniline, is an aromatic amine that is used in a variety of research applications. It is an important intermediate in the synthesis of many organic compounds, and is used in the production of pharmaceuticals, agrochemicals, and other products. The structure of 2-(3,4-Difluorophenoxy)-4-methylaniline is shown below.

Mechanism of Action

2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline is an aromatic amine that is used as a reagent in the synthesis of organic compounds. The mechanism of action of 2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline is based on the nucleophilic aromatic substitution reaction. In this reaction, the amine group of the molecule acts as a nucleophile and attacks the electron-deficient aromatic ring of the substrate, resulting in the formation of a new bond between the two molecules.
Biochemical and Physiological Effects
2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline is not known to have any significant biochemical or physiological effects. It is not known to interact with any enzymes or receptors in the body, and is not known to have any toxic effects.

Advantages and Limitations for Lab Experiments

2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline is a useful reagent for the synthesis of organic compounds in the laboratory. Its advantages include its low cost, its high reactivity, and its stability in a variety of solvents. Its limitations include its tendency to form unstable side products, and its potential to react with other reagents in the reaction mixture.

Future Directions

There are a variety of potential future directions for the use of 2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline in scientific research. These include its use in the synthesis of new organic compounds, its use as a catalyst in the synthesis of polymers and other materials, and its use as a reagent in the synthesis of peptides and amino acids. Additionally, further research could be conducted to investigate the potential toxicity of 2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline, and to develop new methods for its synthesis.

Scientific Research Applications

2-(3,4-Difluorophenoxy)-4-methylaniline(3,4-Difluorophenoxy)-4-methylaniline has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other products. It is also used as a reagent in the synthesis of a variety of organic compounds, including amino acids and peptides. In addition, it is used as a catalyst for the synthesis of polymers and other materials.